rac-(2R,3R)-3-[(1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride, cis

• IUPAC Name: (2R,3R)-3-(imidazol-1-ylmethyl)oxolane-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H12N2O3.ClH/c12-9(13)8-7(1-4-14-8)5-11-3-2-10-6-11;/h2-3,6-8H,1,4-5H2,(H,12,13);1H/t7-,8-;/m1./s1
• InChI Key: XKXQJNDIVXUHME-SCLLHFNJSA-N
• Canonical SMILES: C1COC(C1CN2C=CN=C2)C(=O)O.Cl
• Isomeric SMILES: C1CO[C@H]([C@H]1CN2C=CN=C2)C(=O)O.Cl
• Molecular Formula: C9H13ClN2O3
• Molecular Weight: 232.66 g/mol

Description

Imidazole-based compounds are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They are often used in the construction of metal–organic frameworks (MOFs) due to the coordination advantage of N-heterocyclic carboxylate ligands.

Synthesis Analysis

The direct functionalization of imidazole-based scaffolds has been considered as one of the most efficient strategies for the construction of imidazole derivatives. This process often involves radical reactions through transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Molecular Structure Analysis

The molecular structure of imidazole-based compounds can be characterized via various techniques such as IR, UV-visible, 1H-NMR, 13C-NMR, and mass spectroscopy.

Chemical Reactions Analysis

Imidazole-based compounds can undergo various chemical reactions, including proton conduction. The proton conduction process is temperature- and humidity-dependent, and the best proton conductivities could reach 10 −4 S·cm −1 at 100 °C and 98% RH.

Physical And Chemical Properties Analysis

Imidazole-based compounds are often highly water-stable. Their physical and chemical properties, including proton conductivities, can be influenced by factors such as temperature and humidity.

Mechanism of Action

The vehicle mechanism can be proposed for imidazole-based compounds by calculating the activation energy and by analyzing their crystal structures. Apparently, the adsorbed water molecules and carboxylate groups in the MOFs play an important role in the proton conduction process.

Future Directions

The research on imidazole-based compounds is ongoing, and there’s potential for the design of novel proton conductive MOF materials. The direct functionalization of imidazole-based scaffolds continues to be a focus in the field of organic synthesis and pharmaceutical chemistry.